![molecular formula C18H29N5O2 B5564178 (3S*,4R*)-4-isopropyl-N,N-dimethyl-1-[6-(morpholin-4-ylcarbonyl)pyrazin-2-yl]pyrrolidin-3-amine](/img/structure/B5564178.png)
(3S*,4R*)-4-isopropyl-N,N-dimethyl-1-[6-(morpholin-4-ylcarbonyl)pyrazin-2-yl]pyrrolidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3S*,4R*)-4-isopropyl-N,N-dimethyl-1-[6-(morpholin-4-ylcarbonyl)pyrazin-2-yl]pyrrolidin-3-amine is a useful research compound. Its molecular formula is C18H29N5O2 and its molecular weight is 347.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.23212518 g/mol and the complexity rating of the compound is 453. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Understanding Carcinogenic Compounds in Diet
Research indicates continuous human exposure to carcinogenic heterocyclic amines (HAs) through diet, notably in cooked meats. Studies have estimated the daily exposure to these compounds, emphasizing the need for awareness and possibly dietary adjustments to mitigate health risks associated with long-term exposure (Wakabayashi et al., 1993).
Environmental Exposure to Pesticides
A study highlighted the widespread exposure of South Australian children to organophosphorus (OP) and pyrethroid (PYR) pesticides, considered developmental neurotoxicants. This emphasizes the importance of monitoring and regulating the use of these chemicals to protect public health, especially among vulnerable populations like children (Babina et al., 2012).
Neurofibrillary Tangles Imaging in Alzheimer's Disease
The development of 18F-MK-6240 as a PET tracer for imaging neurofibrillary tangles (NFTs) in Alzheimer's disease patients demonstrates the potential of chemical compounds in advancing diagnostic tools for neurodegenerative diseases. This tracer has shown high selectivity and favorable kinetics for NFT binding, supporting its further clinical development (Lohith et al., 2018).
Dietary Heterocyclic Amines and Cancer Risk
A study investigating the association between dietary heterocyclic amines (HCAs) and prostate cancer risk in the Prostate, Lung, Colorectal, and Ovarian Cancer Screening Trial found that very well done meat consumption, associated with higher HCA content, increased prostate cancer risk. This underscores the relevance of dietary HCAs in cancer epidemiology and the potential for dietary modifications to reduce cancer risk (Cross et al., 2005).
Amines in Urinary Excretion and Health Implications
Studies on the urinary excretion of amines have revealed potential diagnostic markers for various diseases, including periodontitis and possibly mental health disorders. These findings suggest the broader implications of amines in health and disease, warranting further investigation into their roles and mechanisms (Perry et al., 1962).
properties
IUPAC Name |
[6-[(3S,4R)-3-(dimethylamino)-4-propan-2-ylpyrrolidin-1-yl]pyrazin-2-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N5O2/c1-13(2)14-11-23(12-16(14)21(3)4)17-10-19-9-15(20-17)18(24)22-5-7-25-8-6-22/h9-10,13-14,16H,5-8,11-12H2,1-4H3/t14-,16+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWYCUIGJNKPRNV-GOEBONIOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN(CC1N(C)C)C2=NC(=CN=C2)C(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]1CN(C[C@H]1N(C)C)C2=NC(=CN=C2)C(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.